Cas no 1805451-39-1 (4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805451-39-1
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4888734
• Update Time: 2025-10-31

4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-5(6(9)10)4(8(11,12)13)2-14-7(3)15/h2,6H,1H3,(H,14,15)
• InChI Key： UEAIURLDULQINA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(NC=C1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine

Introduction to 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805451-39-1)

4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805451-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its difluoromethyl, hydroxy, methyl, and trifluoromethyl substituents on a pyridine backbone, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine contributes to its versatility, allowing it to serve as a building block in the synthesis of more complex molecules. The presence of multiple functional groups, including the highly electronegative difluoromethyl and trifluoromethyl groups, as well as the polar hydroxy group, enhances its reactivity and interaction with biological targets. This makes it particularly interesting for researchers looking to develop novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate their pharmacokinetic properties, making them more effective in treating various diseases. The compound 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine is no exception, and its potential applications are being actively investigated.

One of the most compelling aspects of this compound is its potential use in the development of new antibiotics. The unique combination of functional groups on its pyridine ring allows it to interact with bacterial enzymes in ways that traditional antibiotics may not. This has led to investigations into its efficacy against resistant bacterial strains, which are becoming increasingly problematic in clinical settings. Preliminary studies have shown promising results, suggesting that derivatives of this compound could offer a new line of defense against bacterial infections.

Furthermore, the agrochemical industry has also taken notice of 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine due to its potential as a precursor for novel pesticides and herbicides. The structural features of this compound make it well-suited for developing environmentally friendly agrochemicals that are effective against pests while minimizing harm to non-target organisms. This aligns with the global push towards sustainable agricultural practices, where compounds that offer both efficacy and environmental safety are highly sought after.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in larger quantities. Researchers have developed novel methodologies that leverage catalytic processes and green chemistry principles to optimize yield and purity. These advancements are crucial for making the compound more accessible for further research and commercial applications.

Another area where this compound shows promise is in the field of materials science. Fluorinated pyridines are known for their ability to enhance the performance of materials used in electronic devices, coatings, and specialty polymers. The specific arrangement of substituents on the pyridine ring of 4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine makes it an ideal candidate for developing advanced materials with tailored properties. For instance, it could be used to create conductive polymers or liquid crystals that exhibit improved stability and functionality.

The pharmacological properties of this compound have also been explored in the context of neurological disorders. Pyridine derivatives have long been studied for their potential as central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The presence of fluorine atoms can further enhance their penetration into the CNS, making them more effective at targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. While still in early stages of research, preliminary findings are encouraging and warrant further investigation.

In conclusion,4-(Difluoromethyl)-2-hydroxy-3-methyl-5-(trifluoromethyl)pyridine (CAS No. 1805451-39-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an attractive candidate for drug discovery, agrochemical development, materials science, and beyond. As research continues to uncover new applications for this compound,it is likely that we will see increasingly innovative uses emerge in the coming years, further solidifying its importance in modern science and technology.